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Compound of Interest

Compound Name: 2-Hydroxy-5-nitrobenzyl bromide

Cat. No.: B1211901 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-5-nitrobenzyl Bromide
This guide provides critical safety, logistical, and disposal information for laboratory personnel,

including researchers, scientists, and drug development professionals working with 2-Hydroxy-
5-nitrobenzyl bromide (CAS 772-33-8). Adherence to these protocols is essential for ensuring

personal safety and proper environmental stewardship.

Chemical Identifier:

Property Value

Name 2-Hydroxy-5-nitrobenzyl bromide

Synonyms
α-Bromo-4-nitro-o-cresol, 2-Bromomethyl-4-

nitrophenol, Koshland's Reagent I[1]

CAS Number 772-33-8[2]

Molecular Formula C₇H₆BrNO₃[2]

Molecular Weight 232.03 g/mol [2]
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2-Hydroxy-5-nitrobenzyl bromide is classified with the following hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled.[1][3]

Skin Corrosion/Irritation: Causes severe skin burns.[3][4]

Serious Eye Damage/Eye Irritation: Causes serious eye damage.[3][4]

Signal Word: Danger[3]

Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[1][3]

H314: Causes severe skin burns and eye damage.[1][3][4]

Precautionary Statements:

P260: Do not breathe dusts or mists.[1][3]

P280: Wear protective gloves, protective clothing, face protection.[3]

P301+P330+P331+P310: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.[3]

P303+P361+P353+P310+P363: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water or shower. Immediately call a POISON CENTER or doctor.

Wash contaminated clothing before reuse.[3]

P304+P340+P310: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Immediately call a POISON CENTER or doctor.[3]

P305+P351+P338+P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[3]
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A thorough risk assessment should be conducted before handling. The following PPE is

mandatory:

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield is also required.[3]

[4]

Protects against splashes and

dust particles.

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber, inspect

before use). Fire/flame-

resistant and impervious

clothing covering the entire

body.[3][5]

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area

with local exhaust ventilation. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with

appropriate cartridges (e.g.,

type P3 (EN 143)).[3][4]

Minimizes inhalation of dust or

vapors.

Operational Plan: Step-by-Step Handling Procedure
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, dark, and well-ventilated area away from incompatible materials such as

bases, strong oxidizing agents, alcohols, amines, and metals.[4][6]

The storage temperature should be between 2-8°C.[7]

Keep the container tightly closed and store under an inert gas.[3]
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2. Preparation for Use:

Work within a certified chemical fume hood or a glove box.

Ensure a safety shower and an eyewash station are readily accessible.[3]

Prepare all necessary equipment and reagents before handling the compound.

Don the required PPE as specified in the table above.

3. Weighing and Dispensing:

Handle as a solid to minimize dust generation.

Use a dedicated and clean set of tools (spatula, weighing paper).

Weigh the desired amount of 2-Hydroxy-5-nitrobenzyl bromide carefully.

Close the container tightly immediately after use.

4. Experimental Use (Example: Protein Modification):

2-Hydroxy-5-nitrobenzyl bromide is used for the covalent modification of tryptophan

residues in proteins.[2][7][8]

Dissolve the weighed compound in a suitable solvent (e.g., chloroform) in a closed system.

[7]

Slowly add the solution to the reaction mixture containing the protein under controlled

conditions (e.g., specific pH and temperature).

Monitor the reaction as per the established experimental protocol.

5. Post-Experiment Decontamination:

Decontaminate all glassware and equipment that came into contact with the chemical using

an appropriate method (e.g., rinsing with a suitable solvent).

Wipe down the work area in the fume hood.
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Disposal Plan
All waste generated must be treated as hazardous.

Chemical Waste: Dispose of 2-Hydroxy-5-nitrobenzyl bromide and any contaminated

materials in a designated, labeled hazardous waste container. The container must be kept

closed and stored in a cool, dry, well-ventilated area away from incompatible materials.[3]

One disposal method involves dissolving the material in a combustible solvent and burning it

in a chemical incinerator equipped with an afterburner and scrubber.[3] Always consult with

your institution's environmental health and safety department and local regulations for proper

disposal procedures.[3]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.[9]
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Caption: Workflow for the safe handling of 2-Hydroxy-5-nitrobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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